Cas no 175346-64-2 (1-[Benzyl(methyl)amino]butan-2-one)

• Product Name: 1-[Benzyl(methyl)amino]butan-2-one
• CAS No: 175346-64-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 2782520
• Update Time: 2023-08-07

1-[Benzyl(methyl)amino]butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[Benzyl(methyl)amino]butan-2-one
• 1-(Methylbenzylamino)-2-butanone

• Inchi： 1S/C12H17NO/c1-3-12(14)10-13(2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
• InChI Key： FJAQSGWDKMBJAP-UHFFFAOYSA-N
• SMILES： O=C(CC)CN(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 20.3